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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202

Essential Safety and Handling Guide for 2-Hepten-4-
one

Disclaimer: An official Safety Data Sheet (SDS) for 2-Hepten-4-one (CAS No. 4643-25-8) was
not available through the conducted searches. The following guidance is based on the physical
and chemical properties of 2-Hepten-4-one sourced from chemical databases and safety
protocols for similar unsaturated ketones and flammable liquids. It is imperative to handle this
chemical with caution and consult with your institution's environmental health and safety

department for specific protocols.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes operational and disposal plans with
procedural, step-by-step guidance to ensure laboratory safety.

Quantitative Data Summary

The following table summarizes the available quantitative data for 2-Hepten-4-one. This
information is critical for a proper risk assessment before handling the substance.
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Property Value Source
Molecular Formula C7H120 PubChem[1]
Molecular Weight 112.17 g/mol PubChem[1]
o Joint FAO/WHO Expert
Colorless liquid, pungent ] -
Appearance Committee on Food Additives
aroma
(JECFA)[1][2]
Flash Point 52.22 °C (126.00 °F) The Good Scents Company[3]
The Good Scents Company[3],
N ) Joint FAO/WHO Expert
Specific Gravity 0.845-0.852 @ 25 °C ) -
Committee on Food Additives
(JECFA)[2]
Joint FAO/WHO Expert
Boiling Point 156-157 °C Committee on Food Additives

(JECFA)[2]

Refractive Index

1.440-1.445 @ 20 °C

The Good Scents Company[3],
Joint FAO/WHO Expert
Committee on Food Additives
(JECFA)[2]

Solubility

Slightly soluble in water;
soluble in oils and miscible in

alcohol.

Joint FAO/WHO Expert
Committee on Food Additives
(JECFA)[2]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is crucial to minimize exposure and mitigate risks

associated with handling 2-Hepten-4-one.

Engineering Controls

o Ventilation: Always handle 2-Hepten-4-one in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of vapors.
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« Ignition Sources: Due to its flammable nature, ensure that the handling area is free of open
flames, sparks, and other potential ignition sources. Use explosion-proof electrical
equipment.

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.

Personal Protective Equipment (PPE)

Based on the hazards associated with flammable liquids and potential for irritation, the
following PPE is mandatory:
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Body Part

Personal Protective
Equipment

MateriallType
Recommendation

Hands

Chemical-resistant gloves

For ketones, butyl rubber or
Viton® gloves are often
recommended for prolonged
contact. Nitrile gloves may
provide splash protection but
should be replaced
immediately upon
contamination.

Eyes/Face

Safety goggles and face shield

Use chemical splash goggles
that conform to ANSI Z87.1
standards. A face shield should
be worn over safety goggles
when there is a significant risk

of splashing.

Body

Laboratory coat or chemical-

resistant apron

A flame-retardant lab coat is
recommended. For larger
quantities or tasks with a
higher splash potential, a
chemical-resistant apron
should be worn over the lab

coat.

Respiratory

Respirator (if necessary)

All work should be conducted
in a chemical fume hood to
avoid vapor inhalation. If
engineering controls are
insufficient to maintain
exposure below acceptable
limits, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Safe Handling Practices
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e Avoid contact with skin, eyes, and clothing.

e Do not inhale vapors or mists.

o Keep the container tightly closed when not in use.

e Ground and bond containers when transferring material to prevent static discharge.
e Use non-sparking tools.

e Wash hands thoroughly after handling.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

Disposal Plan

Proper disposal of 2-Hepten-4-one and contaminated materials is critical to ensure
environmental and personnel safety.

Waste Characterization

Treat all 2-Hepten-4-one waste as hazardous and flammable chemical waste.

Step-by-Step Disposal Protocol

e Waste Collection:

o Collect all waste containing 2-Hepten-4-one in a dedicated, chemically compatible
container (e.g., glass or high-density polyethylene) with a secure screw cap.

o Do not mix with other waste streams to prevent potentially hazardous reactions.
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o Keep the waste container closed except when adding waste.
e Labeling:

o Clearly label the waste container with "THAZARDOUS WASTE," the full chemical name "2-
Hepten-4-one,"” and indicate that it is a "Flammable Liquid."

o Storage of Waste:

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area.

o Ensure the storage area is away from ignition sources and incompatible materials.
o Disposal Procedure:

o Dispose of the chemical waste through your institution's established hazardous waste
management program.

o Never pour 2-Hepten-4-one down the drain or dispose of it in regular trash.[4][5][6]

o All contaminated materials, such as gloves, pipette tips, and absorbent pads, must also be
collected and disposed of as hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Hepten-4-one,
from initial preparation to final disposal.
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Preparation

1. Risk Assessment
(Review Hazards)

:

2. Don PPE
(Gloves, Goggles, Lab Coat)

:

3. Prepare Workspace
(Fume Hood, No Ignition Sources)

Han&ling

4. Measure/Transfer
(Use Grounding, Non-Sparking Tools)

)

5. Perform Experiment
(In Fume Hood)

Cleanup % Disposal

6. Decontaminate Glassware

)

7. Collect Waste
(Liquid & Solid)

:

8. Label Hazardous Waste

)

9. Store Waste Securely

:

10. Arrange for Disposal
(via EHS)

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hepten-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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one]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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